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Compound of Interest

Compound Name: Tavaborole

Cat. No.: B1682936

The safe and compliant disposal of Tavaborole, an oxaborole antifungal, is critical for ensuring
laboratory safety, environmental protection, and regulatory adherence. Given that Tavaborole
topical solution is a flammable liquid, proper handling and disposal procedures are paramount
to mitigate risks of fire and environmental contamination. This guide provides detailed, step-by-
step instructions for researchers, scientists, and drug development professionals on the proper
disposal of Tavaborole and associated waste materials.

The primary directive for Tavaborole disposal is to adhere to all local, regional, national, and
international regulations. Under no circumstances should Tavaborole waste be disposed of via
sewer systems or drains.

Hazard Identification and Data

Tavaborole in its common topical solution form (5%) is classified as a hazardous material
primarily due to its flammable solvent base. Understanding its properties is the first step in safe
handling and disposal.
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Characteristic Data Source
Product Name Tavaborole topical solution, 5%
Active Ingredient Tavaborole, 5% (w/w)
Hazard Class 3 (Flammable Liquid)

o ETHYL ALCOHOL
Proper Shipping Name

SOLUTIONS

UN Identification No. UN1170

Packing Group I

] Highly flammable liquid and
Primary Hazard
vapor

Step-by-Step Disposal Protocol for Laboratory
Settings

This protocol outlines the standard procedure for handling and disposing of Tavaborole waste,
including pure substance, solutions, and contaminated lab materials.

Step 1: Waste ldentification and Segregation Identify all waste streams containing Tavaborole.
This includes expired or unused solutions, contaminated personal protective equipment (PPE)
such as gloves, and any materials used for spill cleanup. This pharmaceutical waste must be
segregated from other laboratory waste streams, including regular trash, biohazardous waste,
and radioactive materials.

Step 2: Proper Waste Containment

e Liquid Waste: Collect liquid Tavaborole waste in a dedicated, leak-proof, and properly
sealed container. The container must be compatible with flammable liquids and clearly
labeled as "Hazardous Waste: Tavaborole (Ethyl Alcohol Solution), Flammable."

e Solid Waste: Place contaminated solids (e.g., absorbent pads, gloves, empty vials) into a
suitable, sealed container. Contaminated packaging should be disposed of in the same
manner as the unused product.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1682936?utm_src=pdf-body
https://www.benchchem.com/product/b1682936?utm_src=pdf-body
https://www.benchchem.com/product/b1682936?utm_src=pdf-body
https://www.benchchem.com/product/b1682936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step 3: Safe On-site Storage Store the sealed waste containers in a designated hazardous
waste accumulation area within the laboratory. This area must be well-ventilated and away
from all sources of ignition, heat, and open flames. Ensure liquid waste containers are placed
in secondary containment to prevent spills.

Step 4: Arrange for Professional Disposal The disposal of Tavaborole waste must be handled
by professionals. Contact your institution's Environmental Health and Safety (EHS) department
or a licensed hazardous waste disposal contractor to schedule a pickup. Do not attempt to treat
or dispose of this chemical waste through standard laboratory procedures like sink disposal or
autoclaving.

Protocol for Accidental Spills and Decontamination

In the event of a spill, immediate and appropriate action is required to ensure safety and
prevent environmental release.

1. Evacuate and Ventilate:

o Evacuate all non-essential personnel from the immediate spill area.
» Eliminate all potential sources of ignition.

o Ensure the area is well-ventilated to disperse flammable vapors.

2. Use Appropriate PPE:

o Before addressing the spill, equip yourself with proper personal protective equipment,
including safety goggles, chemical-resistant gloves, and a lab coat. For large spills,
respiratory protection may be necessary.

3. Contain and Absorb the Spill:

o Contain the spill using dikes or inert absorbent materials such as sand, earth, or universal
binders. Do not use combustible materials like sawdust.

4. Clean and Decontaminate:
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Carefully collect the absorbed material using non-sparking tools and place it into a sealed,
labeled container for proper disposal.

Decontaminate the spill surface by scrubbing with alcohol and then wiping clean.

5. Dispose of Cleanup Materials:

All materials used for the cleanup, including PPE, are considered hazardous waste and must
be disposed of according to the disposal protocol outlined above.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Tavaborole waste in a laboratory environment.

 To cite this document: BenchChem. [Proper Disposal of Tavaborole: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682936#tavaborole-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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